Cas no 2229356-33-4 (2-(3-bromo-5-methoxypyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-bromo-5-methoxypyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229356-33-4
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6040799
• PubChem ID: 165643230
• Update Time: 2025-05-22

2-(3-bromo-5-methoxypyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methoxypyridin-4-yl)cyclopropane-1-carboxylic acid
• 2229356-33-4
• EN300-1906996

• Inchi： 1S/C10H10BrNO3/c1-15-8-4-12-3-7(11)9(8)5-2-6(5)10(13)14/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： CRAGFDJYGDHSPU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C1CC1C(=O)O)OC

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(3-bromo-5-methoxypyridin-4-yl)cyclopropane-1-carboxylic acid

2-(3-Bromo-5-methoxypyridin-4-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound 2-(3-bromo-5-methoxypyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2229356-33-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted pyridine moiety. The presence of a bromine atom and a methoxy group on the pyridine ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of cyclopropane-containing compounds, including this compound, through various methodologies such as ring-closing metathesis, carbenoid insertion, and transition-metal-catalyzed reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for exploring its reactivity and applications. The cyclopropane ring in this molecule is particularly intriguing due to its inherent strain, which can be harnessed to induce specific reactivity patterns in subsequent reactions.

The pyridine moiety in 2-(3-bromo-5-methoxypyridin-4-yl)cyclopropane-1-carboxylic acid plays a crucial role in determining its chemical behavior. The substitution pattern on the pyridine ring—specifically the bromine atom at position 3 and the methoxy group at position 5—confers unique electronic properties. The bromine atom acts as an electron-withdrawing group, while the methoxy group introduces electron-donating effects through resonance. This interplay between electron-withdrawing and electron-donating groups creates a dynamic electronic environment that can influence the molecule's reactivity in various chemical transformations.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug discovery and development. The carboxylic acid group attached to the cyclopropane ring can serve as a versatile functional group for further modifications, such as esterification or amidation, enabling the creation of bioactive molecules with tailored pharmacokinetic properties. Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry, particularly in designing drugs targeting specific biological pathways or receptors.

In addition to its pharmaceutical applications, 2-(3-bromo-5-methoxypyridin-4-yl)cyclopropane-1-carboxylic acid has shown potential in materials science. The strained cyclopropane ring can be exploited to develop novel materials with unique mechanical or electronic properties. For instance, incorporating this compound into polymer systems could lead to materials with enhanced flexibility or conductivity, depending on the desired application.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry have been instrumental in confirming the structure of this compound and studying its dynamic behavior. These techniques provide valuable insights into the molecular geometry, bonding interactions, and stability of the compound under various conditions. Such information is critical for optimizing synthetic routes and understanding the compound's behavior in different chemical environments.

Furthermore, computational chemistry has played a pivotal role in predicting the reactivity and stability of cyclopropane-containing compounds like this one. Advanced quantum mechanical calculations have provided detailed insights into the electronic structure of the molecule, helping researchers design more efficient synthetic pathways and predict potential reaction outcomes. This integration of experimental and computational approaches has significantly accelerated progress in understanding and utilizing such compounds.

In conclusion, 2-(3-bromo-5-methoxypyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2229356-33-4) represents a fascinating example of how structural complexity can lead to versatile functionality. With its unique combination of a strained cyclopropane ring and substituted pyridine moiety, this compound holds immense potential across multiple disciplines, from drug discovery to materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to make significant contributions to both academic and industrial advancements.